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Introduction

The Nigeria Centre for Disease Control and Prevention (NCDC) is the country's national public
health institute.[1] It has the mandate to lead the preparedness, detection, and response to
infectious disease outbreaks and public health emergencies.[1] The NCDC coordinates
surveillance systems to collect, analyze, and interpret data on diseases of public health
importance, making its data a critical resource for researchers, scientists, and drug
development professionals.[1] Accessing this data requires a clear understanding of the
available datasets and the protocols for requesting information.

These notes provide a comprehensive guide for researchers seeking to access and utilize
epidemiological data from the NCDC. The objective is to outline the types of data available, the
formal procedures for data requests, and the responsibilities of researchers in handling such
data.

Types of Available Data

The NCDC disseminates epidemiological information through various publications, which are
publicly available on its website.[2] These are valuable preliminary resources for any research
initiative.

Publicly Available Data Sources:
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» Weekly Epidemiological Reports: Provide updates on the current public health events and
disease outbreaks.[2]

» Situation Reports: Offer detailed information on specific outbreaks, such as Lassa Fever or
Mpox, including case numbers, fatalities, and response activities.[2][3][4]

e Annual Reports: Summarize the epidemiological landscape and NCDC activities over a year.

[2]

o Guidelines/Protocols: Include national strategies and recommendations for disease control.

[2]

» Dashboards: The NCDC may host online dashboards for specific diseases, providing
interactive data visualizations.[5]

For research requiring more granular or specific datasets not available in public reports, a
formal data request is necessary. These may include anonymized line-list data, surveillance
data from specific programs, or laboratory data.

Data Presentation

Quantitative data from NCDC's public reports can be structured for analysis. Below is an
example of how data from a weekly epidemiological report on Lassa Fever could be
summarized.

Table 1: Example Summary of NCDC Lassa Fever
Situation Report (Week 40, 2025)
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Metric Value Geographic Scope Key Demographics
) All new cases from
New Confirmed Cases 13 N/A
Ondo State
Cumulative Confirmed 924 21 States and 106 Most affected age
Cases (2025) LGAs group: 21-30 years
) Male-to-female ratio of
Cumulative Deaths 21 States and 106 ]
172 confirmed cases:
(2025) LGAs
1.0.8
Case Fatality Rate )
18.6% National Average N/A
(CFR)
Ondo (35%), Bauchi .
] ) 90% of all confirmed
States with Highest (22%), Edo (17%),
) cases are from these N/A
Burden Taraba (13%), Ebonyi

5 states
(3%)

Source: Data compiled from the NCDC Lassa Fever Situation Report for Epidemiological Week
40.[3]

Protocols for Data Access

Accessing restricted or detailed epidemiological data from the NCDC for research purposes
involves a formal application process. The following protocols outline the necessary steps to
ensure a successful request.

Pre-Application Protocol

o Define Research Question: Clearly articulate the research objectives and the specific data
required to address them.

e Review Public Data: Thoroughly examine all publicly available NCDC reports and
publications to determine if the required data is already accessible.[2] This demonstrates due
diligence to the data request committee.
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« |dentify Data Custodian: Determine the relevant department within the NCDC that is most
likely the custodian of the desired data (e.g., Surveillance and Epidemiology Department,
National Reference Laboratory).

o Prepare a Research Proposal: Develop a comprehensive research proposal that includes:

[e]

Project Title and Abstract: A concise summary of the research.

o Introduction and Rationale: Background on the research topic and justification for the
study.

o Objectives: Clear and specific research goals.

o Methodology: Detailed description of the study design, data analysis plan, and how the
NCDC data will be used.

o Data Management Plan: A plan for how the data will be stored, secured, and handled to
ensure confidentiality and privacy.

o Ethical Considerations: A statement on how ethical principles will be upheld.
o Expected Outcomes and Dissemination Plan: How the research findings will be shared.

o Curriculum Vitae (CVs): Include CVs for the Principal Investigator and key research staff.

Formal Application Protocol

» Obtain Ethical Clearance: Secure approval from a registered Institutional Review Board
(IRB) or a recognized Research Ethics Committee. This is a mandatory prerequisite for
accessing non-public health data.

o Submit Formal Request: Address a formal letter of request to the Director General of the
NCDC.[1] The letter should introduce the research project and the data being requested.

o Complete Data Request Form: While a specific NCDC form is not publicly available, the
request should include all information typically required in such forms.[6][7] This includes
investigator details, project description, justification for data access, and the specific
variables needed.[6][7]
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o Attach Supporting Documents: The application package must include:

o

The formal letter of request.

[¢]

The complete research proposal.

[¢]

A copy of the ethical clearance certificate.

CVs of the research team.

[e]

» Review and Approval Process: The NCDC will review the application. This may involve an
internal data access committee or review board. The review will assess the scientific merit of
the proposal, the feasibility of the request, and compliance with ethical standards.

o Data Sharing Agreement (DSA): If the request is approved, the researcher or their institution
will be required to sign a DSA. This legal document will outline the terms and conditions of
data use, including:

[¢]

Restrictions on data sharing with third parties.

[e]

Data security requirements.

o

Confidentiality and anonymity protocols.

[¢]

Publication and authorship guidelines.

[¢]

Data destruction protocols after project completion.

Visualized Workflows and Relationships
Data Access Request Workflow

The following diagram illustrates the step-by-step process for a researcher to request
epidemiological data from the NCDC.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b077871?utm_src=pdf-body
https://www.benchchem.com/product/b077871?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

Researcher's Actions
1. Define Research 7. Receive & Analyze 6. Sign Data Sharing
Question & Proposal Anonymized Data Agreement (DSA)
A

NCDC's Process
\ 4 \ 4

2. Obtain Ethical 4. Internal Review Data Release Approved

Clearance (IRB) (Data Access Committee)

3. Submit Formal Request
Package to NCDC

5. Decision

Request Denied

Click to download full resolution via product page

Caption: Workflow for NCDC epidemiological data access requests.

Logical Relationship of Key Entities

This diagram shows the logical relationship between the researcher, their institution, the ethics
committee, and the NCDC during the data request process.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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